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Compound of Interest

3,4-Dimethoxyphenyl beta-D-
Compound Name:
glucoside

Cat. No.: B021142

An In-depth Technical Guide to 3,4-
Dimethoxyphenyl beta-D-glucoside

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
potential biological properties of 3,4-Dimethoxyphenyl beta-D-glucoside. While direct
experimental data on some properties remain limited, this document consolidates available
information and extrapolates potential biological activities based on structurally related
compounds. This guide is intended to serve as a foundational resource for researchers and
professionals in drug development and related scientific fields.

Chemical and Physical Properties

3,4-Dimethoxyphenyl beta-D-glucoside is a glycoside composed of a glucose unit linked to a
3,4-dimethoxyphenol aglycone. Its fundamental properties are summarized below.
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Property Value Source

CAS Number 84812-00-0 [1]

Molecular Formula C14H200s [1]

Molecular Weight 316.31 g/mol [1]
(2S,3R,4S,5S,6R)-2-(3,4-
dimethoxyphenoxy)-6-

IUPAC Name P Y)
(hydroxymethyl)tetrahydro-2H-
pyran-3,4,5-triol

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available
Data not available for the
specific compound. However,
related phenolic glucosides are

Solubility often soluble in polar solvents

like water, methanol, and
ethanol, and may have some
solubility in DMSO.

Spectroscopic Data

While a complete set of spectral data is not publicly available, the identity of 3,4-

Dimethoxyphenyl beta-D-glucoside has been confirmed through *H-NMR spectroscopy.

IH-NMR (Proton Nuclear Magnetic Resonance): The synthesis of 3,4-Dimethoxyphenyl beta-

D-glucoside has been confirmed by *H-NMR analysis.[2] However, the detailed spectral data

with chemical shifts and coupling constants are not readily available in the public domain.

13C-NMR (Carbon-13 Nuclear Magnetic Resonance): Specific 13C-NMR data for 3,4-
Dimethoxyphenyl beta-D-glucoside is not currently available in public databases.
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Mass Spectrometry: Specific mass spectrometry data for this compound is not readily
available.

Experimental Protocols
Synthesis of 3,4-Dimethoxyphenyl beta-D-glucoside

A reported method for the synthesis of 3,4-Dimethoxyphenyl beta-D-glucoside involves the
use of cultured plant cells.

Methodology: Biotransformation using Coffea arabica Cell Culture[2]

e Cell Culture: Suspension-cultured cells of Coffea arabica are maintained in a modified
Murashige and Skoog's medium.

e Precursor Addition: 3,4-Dimethoxyphenol (3,4-DMP) is added to the cell culture.
 Incubation: The culture is incubated, during which the plant cells glycosylate the 3,4-DMP.

o Extraction and Purification: The resulting 3,4-Dimethoxyphenyl beta-D-glucoside is
extracted from the culture medium and purified. The specific extraction and purification
methods are not detailed in the available literature.

« |dentification: The identity of the synthesized compound is confirmed by tH-NMR
spectroscopy and enzymatic hydrolysis using a- and 3-glucosidases.[2]

A detailed, step-by-step protocol for this biotransformation is not fully available in the public
domain.

General Protocol for Isolation of Phenolic Glycosides
from Plant Material

While a specific protocol for the isolation of 3,4-Dimethoxyphenyl beta-D-glucoside from a
natural source has not been identified, a general workflow for the extraction and isolation of
phenolic glycosides from plant matter is as follows. This protocol would require optimization for
the specific plant material and target compound.
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Plant Material Collection and Preparation
(Drying, Grinding)

'

Extraction with a Polar Solvent
(e.g., Methanol, Ethanol, or Water)

'

Filtration and Concentration of Crude Extract

'

Solvent-Solvent Partitioning
(e.g., with Ethyl Acetate, n-Butanol)

'

Column Chromatography on Silica Gel or Reversed-Phase C18

'

Fraction Collection and Analysis (TLC, HPLC)

'

Further Purification by Preparative HPLC

'

Structure Elucidation
(NMR, Mass Spectrometry)

Click to download full resolution via product page

Caption: General workflow for the isolation of phenolic glycosides.

Potential Biological Activity and Signaling Pathways

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b021142?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Direct experimental evidence for the biological activity of 3,4-Dimethoxyphenyl beta-D-
glucoside is currently lacking in the scientific literature. However, the activities of structurally
related compounds containing the 3,4-dimethoxyphenyl moiety suggest potential areas for
investigation. These include anti-inflammatory, antioxidant, and anticancer activities. The
following sections describe key signaling pathways that are often modulated by such phenolic
compounds.

Potential Anti-inflammatory Activity and the NF-kB
Signaling Pathway

Many phenolic compounds are known to exhibit anti-inflammatory properties by modulating the
NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This
pathway is a central regulator of the inflammatory response.
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Caption: Potential inhibition of the NF-kB signaling pathway.
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Potential Modulation of MAPK Signaling Pathways

The Mitogen-Activated Protein Kinase (MAPK) pathways are crucial in regulating a wide range
of cellular processes, including proliferation, differentiation, and apoptosis. Aberrant MAPK

signaling is implicated in various diseases, including cancer.
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Caption: Potential modulation of the MAPK/ERK signaling pathway.
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Potential Involvement in the PI3K/Akt Sighaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a key regulator of cell
survival, growth, and metabolism. Its dysregulation is a hallmark of many cancers.
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Caption: Potential modulation of the PI3K/Akt signaling pathway.
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Conclusion

3,4-Dimethoxyphenyl beta-D-glucoside is a phenolic glucoside with defined chemical identity
but limited publicly available data on its physical properties and biological activities. The
synthesis has been achieved through biotransformation, indicating a feasible route for its
production for research purposes. Based on the known activities of structurally similar
compounds, it is plausible that this molecule may possess anti-inflammatory, antioxidant,
and/or anticancer properties, potentially through the modulation of key signaling pathways such
as NF-kB, MAPK, and PI3K/Akt. Further experimental investigation is required to elucidate the
specific physical characteristics, spectroscopic profile, and pharmacological effects of 3,4-
Dimethoxyphenyl beta-D-glucoside to fully understand its potential as a therapeutic agent or
research tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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